molecular formula C9H8O2S B1616497 Phenyl propargyl sulfone CAS No. 2525-40-8

Phenyl propargyl sulfone

Cat. No. B1616497
CAS RN: 2525-40-8
M. Wt: 180.23 g/mol
InChI Key: XRZMPJGMAIXQRM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Phenyl propargyl sulfone is a useful research compound. Its molecular formula is C9H8O2S and its molecular weight is 180.23 g/mol. The purity is usually 95%.
The exact mass of the compound Phenyl propargyl sulfone is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 46018. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality Phenyl propargyl sulfone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Phenyl propargyl sulfone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

2525-40-8

Product Name

Phenyl propargyl sulfone

Molecular Formula

C9H8O2S

Molecular Weight

180.23 g/mol

IUPAC Name

prop-2-ynylsulfonylbenzene

InChI

InChI=1S/C9H8O2S/c1-2-8-12(10,11)9-6-4-3-5-7-9/h1,3-7H,8H2

InChI Key

XRZMPJGMAIXQRM-UHFFFAOYSA-N

SMILES

C#CCS(=O)(=O)C1=CC=CC=C1

Canonical SMILES

C#CCS(=O)(=O)C1=CC=CC=C1

Other CAS RN

2525-40-8

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.